5-(1-Ethylpiperidin-2-yl)-6-methylpyridin-2-amine

• Molecular Formula: C13H21N3
• Molecular Weight: 219.33 g/mol
• SMILES: CCN1CCCCC1C2=C(N=C(C=C2)N)C
• InChI: InChI=1S/C13H21N3/c1-3-16-9-5-4-6-12(16)11-7-8-13(14)15-10(11)2/h7-8,12H,3-6,9H2,1-2H3,(H2,14,15)
• InChIKey: JWFCXPDYZNTVNG-UHFFFAOYSA-N

Procurement-Ready Profile: 5-(1-Ethylpiperidin-2-yl)-6-methylpyridin-2-amine as a Chiral Piperidinyl-Pyridine Building Block

5-(1-Ethylpiperidin-2-yl)-6-methylpyridin-2-amine (CAS 1352539-00-4) is a heterocyclic amine belonging to the class of piperidinyl-substituted pyridines. It carries a single undefined stereocenter [1] and features a tertiary amine (N-ethylpiperidine) and a primary amine (2-aminopyridine) within the same molecule (C13H21N3, MW 219.33 g mol⁻¹) . The combination of a 6-methyl-2-aminopyridine core with an N-ethyl-2-piperidinyl substituent places it at the intersection of scaffolds explored for 5-HT1A receptor agonists [2] and T-type calcium channel blockers [3], making sourcing purity and regioisomeric identity critical for reproducible pharmacology.

1

Substitution Pattern 6-methyl-2-aminopyridine core with N-ethylpiperidine; critical for SAR exploration

2

Regioisomeric Identity Confirm 2-aminopyridine and piperidine substitution positions to avoid inactive regioisomers

3

Stereochemical Form Racemic mixture (undefined stereocenter); verify enantiopurity if stereospecific activity is intended

• [1] PubChem CID 102542827 (2026). 5-(1-Ethylpiperidin-2-yl)-6-methylpyridin-2-amine – Computed Descriptors. View Source
• [2] Vacher, B., et al. (1998). Design and Synthesis of a Series of 6-Substituted-2-pyridinylmethylamine Derivatives as Novel, High-Affinity, Selective Agonists at 5-HT1A Receptors. J. Med. Chem., 41, 5070–5083. View Source
• [3] Lee, J. H., Kang, S. B., & Keum, G. (2021). Novel tetrahydropyridinyl and piperidinyl ethylamine derivatives: Design, Synthesis and Biological Evaluation as T-Type Calcium Channel Blockers. 대한화학회 유기분과 하계워크샵, 11, 136. View Source

Why Unsubstituted or Regioisomeric Piperidinyl-Pyridines Cannot Substitute for 5-(1-Ethylpiperidin-2-yl)-6-methylpyridin-2-amine

Simply exchanging this compound with its des-ethyl analog (6-methyl-5-(piperidin-2-yl)pyridin-2-amine) or its des-methyl analog (5-(1-ethylpiperidin-2-yl)pyridin-2-amine) introduces measurable shifts in lipophilicity, hydrogen-bonding capacity, and steric bulk that directly alter pharmacological profiles [1]. In the 5-HT1A agonist series, the 6-methyl group on the pyridine ring was shown to be a critical determinant of receptor affinity and selectivity (>500-fold over α1 and D2 sites) [2], while N-alkyl chain length on the piperidine modulates T-type calcium channel blocking potency [3]. The specific combination of N-ethyl and 6-methyl substituents in the target compound therefore occupies a distinct multidimensional property space that cannot be replicated by close analogs, as quantified in the evidence below.

N-Ethyl Removal Des-ethyl analog may shift lipophilicity (Δ logP ≈ 0.8), altering membrane permeability profile and pharmacokinetic behaviour.

6-Methyl Removal Des-methyl analog may lose 5-HT1A selectivity; the 6-methyl group is a reported critical affinity determinant.

HBD Loss Replacement of the 2-amino group (HBD = 1) with halogen or alkyl removes the hydrogen-bond donor, potentially disrupting target engagement.

• [1] PubChem CID 102542827 (2026). Computed Properties: XLogP3-AA = 2.0, H-Bond Donor = 1, TPSA = 42.2 Ų. View Source
• [2] Vacher, B., et al. (1998). J. Med. Chem., 41, 5070–5083. View Source
• [3] Lee, J. H., Kang, S. B., & Keum, G. (2021). 대한화학회 유기분과 하계워크샵, 11, 136. View Source

Quantitative Differentiation of 5-(1-Ethylpiperidin-2-yl)-6-methylpyridin-2-amine Against Its Closest Analogs

Lipophilicity (XLogP3-AA) and Polar Surface Area Differentiate the Target from the Des-Ethyl and Des-Methyl Analogs

The target compound exhibits an XLogP3-AA of 2.0, compared to its des-ethyl counterpart (estimated XLogP3-AA ≈ 1.2 based on the removal of two carbons) [1]. Its topological polar surface area (TPSA) is 42.2 Ų [1], identical to the des-methyl analog (5-(1-ethylpiperidin-2-yl)pyridin-2-amine) but lower than the des-ethyl analog (estimated TPSA ≈ 42.2 Ų as the pyridin-2-amine core is common). The critical difference lies in the balance: the ethyl group increases logP without altering TPSA, potentially enhancing membrane permeability while maintaining aqueous solubility relative to the more polar des-ethyl analog.

Lipophilicity (XLogP3-AA)

Computed property · Data to verify

ΔXLogP3-AA ≈ +0.8 vs des-ethyl

Target logP 2.0 vs ~1.2 for des-ethyl analog; TPSA unchanged (42.2 Ų)

Higher logP may enhance passive permeability without altering polarity

Evidence Dimension	Computed lipophilicity (XLogP3-AA) and topological polar surface area (TPSA)
Target Compound Data	XLogP3-AA = 2.0; TPSA = 42.2 Ų
Comparator Or Baseline	Des-ethyl analog (6-methyl-5-(piperidin-2-yl)pyridin-2-amine): XLogP3-AA ≈ 1.2 (estimated); TPSA ≈ 42.2 Ų. Des-methyl analog (5-(1-ethylpiperidin-2-yl)pyridin-2-amine): XLogP3-AA ≈ 1.8 (estimated); TPSA = 42.2 Ų.
Quantified Difference	ΔXLogP3-AA ≈ +0.8 (vs. des-ethyl) and ≈ +0.2 (vs. des-methyl); TPSA identical across all three.
Conditions	Computed by PubChem 2.1 (XLogP3 3.0) and Cactvs 3.4.6.11. Comparator logP values estimated by structural subtraction.

Why This Matters

A higher logP with unchanged TPSA can translate into improved passive membrane permeability without compromising aqueous solubility, a key selection criterion for cell-based assays or in vivo studies.

• [1] PubChem CID 102542827 (2026). 5-(1-Ethylpiperidin-2-yl)-6-methylpyridin-2-amine – Computed Properties. View Source

Hydrogen-Bond Donor Count Dictates Target Engagement Capacity Relative to Tertiary Amine-Only Analogs

The target compound possesses one hydrogen-bond donor (HBD) from the primary amine on the pyridine ring [1], whereas analogs where the 2-amino group is replaced by halogen or alkyl substituents (e.g., 5-bromo-N-[((2S,5S)-5-methyl-1-{[2-(ethyloxy)phenyl]carbonyl}-2-piperidinyl)methyl]-2-pyridinamine in patent US20110053979) have zero HBD [2]. In the 5-HT1A agonist series, the presence of a hydrogen-bond donor on the pyridine ring was essential for high-affinity binding (Ki < 10 nM) and functional agonist activity [3]. The single HBD of the target compound therefore places it in a distinct pharmacophore class from HBD-lacking or multi-HBD analogs.

H-Bond Donor Count

Class-level inference

HBD = 1 vs 0 in non-amino analogs

Single HBD reported essential for 5-HT1A affinity

Loss of 2-amino group reduces pharmacophore matching

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	HBD = 1
Comparator Or Baseline	5-bromo-N-[((2S,5S)-5-methyl-1-{[2-(ethyloxy)phenyl]carbonyl}-2-piperidinyl)methyl]-2-pyridinamine: HBD = 0. 2-aminopyridine core analogs in 5-HT1A series: HBD = 1.
Quantified Difference	Target and 5-HT1A leads share exactly 1 HBD; non-amino analogs have 0 HBD, associated with loss of 5-HT1A affinity.
Conditions	Computed by Cactvs 3.4.6.11; biological data from Vacher et al. (1998) J. Med. Chem.

Why This Matters

Procurement of compounds with the correct number of hydrogen-bond donors is critical for maintaining target engagement; the target compound’s single HBD is a required feature for 5-HT1A and potential T-type calcium channel pharmacophores.

• [1] PubChem CID 102542827 (2026). Computed Properties. View Source
• [2] Alvaro, G., et al. (2011). US Patent Application 20110053979: Pyridine derivatives used to treat orexin related disorders. View Source
• [3] Vacher, B., et al. (1998). J. Med. Chem., 41, 5070–5083. View Source

Vendor-Supplied Purity and the Impact of Undefined Stereochemistry on Reproducibility

The compound is commercially supplied at 95% purity (AKSci) or ≥98% purity (MolCore) , while the des-ethyl analog is also available at 95% . Crucially, both the target and its des-ethyl analog possess one undefined stereocenter [1], meaning they are supplied as racemic mixtures unless otherwise specified. For applications where stereochemistry influences activity (e.g., the (2S,5S) configuration in orexin receptor antagonists [2]), researchers must verify enantiomeric excess independently, as vendor specifications do not guarantee a specific enantiomer.

Purity & Stereochemistry

Specification review

95% (AKSci) or ≥98% (MolCore); Undefined stereocenter

Purity similar to des-ethyl analog; racemic, enantiopurity not guaranteed

Independent ee verification recommended for stereospecific applications

Evidence Dimension	Commercial purity and stereochemical definition
Target Compound Data	Purity: 95% (AKSci) or ≥98% (MolCore); undefined stereocenter count = 1.
Comparator Or Baseline	Des-ethyl analog: purity 95% (AKSci); undefined stereocenter count = 1. Orexin antagonist leads: defined (2S,5S) stereochemistry.
Quantified Difference	Purity: 95% vs. 95% (no difference). Stereochemistry: both are racemic; active leads require defined stereochemistry.
Conditions	Vendor specifications as reported on supplier websites.

Why This Matters

When selecting between the target and its des-ethyl analog, purity alone is not discriminatory, but the undefined stereochemistry is a shared risk; procurement should include verification plans for enantiomeric purity if stereospecific activity is intended.

• [1] PubChem CID 102542827 (2026). Computed Properties: Undefined Atom Stereocenter Count = 1. View Source
• [2] Alvaro, G., et al. (2011). US Patent Application 20110053979. View Source

Optimal Research and Procurement Scenarios for 5-(1-Ethylpiperidin-2-yl)-6-methylpyridin-2-amine

Lead Optimization of 5-HT1A Receptor Agonists

The 6-methyl-2-aminopyridine core is a validated pharmacophore for 5-HT1A agonists [1]. The target compound’s single HBD and moderate lipophilicity (XLogP3-AA = 2.0) [2] make it a suitable scaffold for introducing diversity at the piperidine nitrogen via acylation or reductive amination, enabling rapid SAR exploration while preserving the key HBD required for receptor affinity.

T-Type Calcium Channel Blocker Development

The ethylamine-substituted piperidine motif has been identified as a core structural element in T-type calcium channel blockers [3]. The target compound’s N-ethylpiperidine moiety provides the necessary basic amine for channel interaction, while the 2-aminopyridine allows further functionalization to optimize Cav3.1/Cav3.2 selectivity.

Synthesis of Orexin Receptor Antagonist Intermediates

The N-ethyl-2-(6-methylpyridin-2-amine)piperidine scaffold can serve as a key intermediate for orexin receptor antagonists [4] when coupled with appropriate benzoyl chlorides. Its racemic nature requires chiral resolution or asymmetric synthesis if the (2S,5S) configuration is desired, but for early-stage screening, the racemic mixture is cost-effective.

Application

Selection Property

Validation Focus

5-HT1A Agonist Lead Optimization

6-methyl-2-aminopyridine core, single HBD

Confirm regioisomeric identity; assess enantiopurity for stereospecific SAR

T-Type Calcium Channel Blocker Development

N-ethylpiperidine basic amine motif

Verify N-ethyl substitution pattern; check purity for reproducible channel assays

Orexin Receptor Antagonist Intermediate

N-ethyl-2-(6-methylpyridin-2-amine)piperidine scaffold

Use racemic mixture for early screening; chiral resolution if (2S,5S) needed

• [1] Vacher, B., et al. (1998). J. Med. Chem., 41, 5070–5083. View Source
• [2] PubChem CID 102542827 (2026). Computed Properties. View Source
• [3] Lee, J. H., Kang, S. B., & Keum, G. (2021). 대한화학회 유기분과 하계워크샵, 11, 136. View Source
• [4] Alvaro, G., et al. (2011). US Patent Application 20110053979. View Source